N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)cyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)cyclopentanecarboxamide” is a small molecule that belongs to the class of organic compounds known as n-acetylarylamines . These are acetamides where one or more amide hydrogens is substituted by an aryl group . The chemical formula of this compound is C9H11N3O2S .
Molecular Structure Analysis
The molecular structure of this compound includes a thiazolo[5,4-c]azepin-2-yl group attached to a cyclopentanecarboxamide group . The average molecular weight is 225.268 and the monoisotopic weight is 225.057197301 .Scientific Research Applications
Antibacterial Agents and Antibacterial Activity
A study on the design, synthesis, and QSAR studies of novel analogs demonstrated promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, indicating their potential as antibacterial agents (Palkar et al., 2017).
Heterocyclic Compound Synthesis
Research on polycyclic N-heterocyclic compounds explored the synthesis of N-[2-([1,2,4]oxadiazol-5-yl)cyclopenten-1-yl]formamide oximes and evaluated their effects as inhibitors of platelet aggregation, contributing to the field of medicinal chemistry and potential therapeutic applications (Okuda et al., 2011).
Conformational Properties and Cytotoxic Activity
A study on ascidiacyclamide analogues with cyclic α-amino acids instead of oxazoline residues investigated their conformational properties and cytotoxic activity, providing insights into the structural and biological activity relationships of these compounds (Asano et al., 2017).
Synthesis of New Heterocyclic Compounds
Research involving the synthesis of new heterocyclic compounds derived from Schiff Bases explored the biological activity of these compounds, highlighting their potential applications in developing new therapeutic agents (Al-Sultani, 2017).
Mechanism of Action
Target of Action
The primary target of N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)cyclopentanecarboxamide is the Serine/threonine-protein kinase Chk1 . This protein plays a crucial role in cell cycle regulation, particularly in response to DNA damage .
Mode of Action
This interaction could potentially lead to changes in cell cycle regulation .
Biochemical Pathways
The specific biochemical pathways affected by this compound are currently unknown . Given its target, it is likely that it impacts pathways related to cell cycle regulation and dna damage response .
Pharmacokinetics
Therefore, its impact on bioavailability is unclear .
Result of Action
Given its target, it may influence cell cycle progression and the cellular response to dna damage .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially impact its action .
Safety and Hazards
Properties
IUPAC Name |
N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)cyclopentanecarboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O2S/c17-11(8-4-1-2-5-8)16-13-15-9-6-3-7-14-12(18)10(9)19-13/h8H,1-7H2,(H,14,18)(H,15,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQLMYKWRCOVSBQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)NC2=NC3=C(S2)C(=O)NCCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.